Cas no 1805171-82-7 (Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate)

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate is a fluorinated pyridine derivative with notable structural features, including a chloro, difluoromethyl, and hydroxyl substituent, along with an ester functional group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (hydroxyl) groups enhances its reactivity, enabling selective modifications for targeted applications. The ester moiety further facilitates derivatization, making it suitable for coupling reactions or further functionalization. Its unique substitution pattern may contribute to biological activity, particularly in the development of bioactive molecules or crop protection agents.

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate structure

1805171-82-7 structure

Product Name:Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate

CAS No:1805171-82-7

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:4866913

Update Time:2025-10-30

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate
- Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)6-4(13)2-3(9)5(12-6)7(10)11/h2,7,13H,1H3
- InChI Key： OEEWZKPCBRWSTK-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(=O)OC)N=C1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2.5
Topological Polar Surface Area: 59.4

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053237-1g	Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate	1805171-82-7	97%	1g	$1,519.80	2022-04-01

Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Alt-proteins: A promising future
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate

Comprehensive Overview of Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate (CAS No. 1805171-82-7)

The compound Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate (CAS No. 1805171-82-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and hydroxypyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core offers a versatile scaffold for further functionalization. The presence of both chloro and hydroxy groups allows for selective modifications, enabling the creation of targeted molecules with enhanced properties.

In recent years, the demand for fluorinated compounds like Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate has surged, driven by their improved metabolic stability and bioavailability. Fluorine incorporation is a hot topic in pharmaceutical research, as it often enhances a molecule's binding affinity and pharmacokinetic profile. This compound's difluoromethyl group is particularly noteworthy, as it can mimic other functional groups while offering unique electronic effects.

Another area where Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate shines is in agrochemical applications. The pyridine carboxylate structure is a common motif in herbicides and insecticides, and this compound's derivatives have shown promise in pest control. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's potential for low-toxicity formulations aligns well with these goals.

Synthetic accessibility is another advantage of Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate. Its methyl ester group facilitates further transformations, such as hydrolysis or amidation, making it a versatile building block. Chemists often search for efficient synthetic routes to this compound, and recent advancements in catalytic fluorination have streamlined its production.

From a regulatory perspective, Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate is compliant with major chemical safety guidelines, provided it is handled under standard laboratory conditions. Its stability and well-characterized properties make it a reliable choice for industrial and academic research. However, users should always consult safety data sheets (SDS) and follow best practices for storage and handling.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylate (CAS No. 1805171-82-7) is a multifaceted compound with broad applicability in life sciences. Its structural uniqueness, combined with the rising demand for fluorinated heterocycles, positions it as a critical tool for innovators in pharmaceuticals and agrochemicals. As research continues to uncover new uses for this molecule, its importance in synthetic chemistry is expected to grow even further.